Cas no 72032-27-0 (Benzenethiol, 3-ethenyl-)

• Product name: Benzenethiol, 3-ethenyl-
• CAS No: 72032-27-0
• MF: C₈H₈S
• MW: 136.21412
• CID: 544691
• PubChem ID: 21988027

Benzenethiol, 3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-ethenyl-
• 3-ethenylbenzenethiol
• SCHEMBL1408877
• DTXSID60621230
• AKOS006372515
• 3-Ethenylbenzene-1-thiol
• 72032-27-0
• 3-vinylbenzenethiol

• Inchi： InChI=1S/C8H8S/c1-2-7-4-3-5-8(9)6-7/h2-6,9H,1H2
• InChI Key： SCXIDQOYDZIEKQ-UHFFFAOYSA-N
• SMILES： C=CC1=CC(=CC=C1)S

Computed Properties

• Exact Mass: 136.03474
• Monoisotopic Mass: 136.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 0